Cas no 2228191-24-8 (1-{1-difluoro(phenyl)methylcyclopropyl}cyclopropan-1-amine)

• Product Name: 1-{1-difluoro(phenyl)methylcyclopropyl}cyclopropan-1-amine
• CAS No: 2228191-24-8
• MF: C₁₃H₁₅F₂N
• MW: 223.26171040535
• CID: 5967046
• PubChem ID: 165756322
• Update Time: 2025-10-21

1-{1-difluoro(phenyl)methylcyclopropyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-difluoro(phenyl)methylcyclopropyl}cyclopropan-1-amine
• EN300-1862267
• 1-{1-[difluoro(phenyl)methyl]cyclopropyl}cyclopropan-1-amine
• 2228191-24-8

• Inchi： 1S/C13H15F2N/c14-13(15,10-4-2-1-3-5-10)11(6-7-11)12(16)8-9-12/h1-5H,6-9,16H2
• InChI Key： BSSKMGRONXYKQZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1(CC1)C1(CC1)N)F

Computed Properties

• Exact Mass: 223.11725581g/mol
• Monoisotopic Mass: 223.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-{1-difluoro(phenyl)methylcyclopropyl}cyclopropan-1-amine

Research Brief on 1-{1-difluoro(phenyl)methylcyclopropyl}cyclopropan-1-amine (CAS: 2228191-24-8): Recent Advances and Applications

The compound 1-{1-difluoro(phenyl)methylcyclopropyl}cyclopropan-1-amine (CAS: 2228191-24-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's distinctive cyclopropyl and difluoromethylphenyl moieties make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have explored the synthetic pathways for 1-{1-difluoro(phenyl)methylcyclopropyl}cyclopropan-1-amine, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves the efficiency of the synthesis, reducing byproduct formation and enhancing scalability. This advancement is critical for future large-scale production, especially if the compound progresses to clinical trials.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-{1-difluoro(phenyl)methylcyclopropyl}cyclopropan-1-amine exhibits notable interactions with central nervous system (CNS) targets, particularly GABA receptors. Researchers hypothesize that its unique structure may confer selectivity and potency, making it a potential candidate for treating neurological disorders such as anxiety and epilepsy. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's potential application in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-{1-difluoro(phenyl)methylcyclopropyl}cyclopropan-1-amine showed promising activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve inhibition of key signaling pathways, though detailed mechanistic studies are still underway.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its metabolic fate in vivo are areas that require further investigation. Additionally, researchers are exploring structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-{1-difluoro(phenyl)methylcyclopropyl}cyclopropan-1-amine (CAS: 2228191-24-8) represents a compelling area of research with broad implications for drug discovery. Its versatile scaffold and promising biological activity underscore the need for continued investigation. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its therapeutic potential in preclinical models.